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Teresina, Brazil — This technical guide provides a comprehensive analysis of the multifaceted
nature of social inequality in Teresina, the capital city of the state of Piaui. Drawing on a wide
range of quantitative data and academic research, this document is intended for researchers,
scientists, and professionals in drug development, offering insights into the socio-economic
landscape that can influence public health and other developmental outcomes. The guide
delves into the key determinants of inequality in the city, presents detailed data in a structured
format, outlines the methodologies of seminal studies, and visualizes the complex interplay of
factors contributing to social disparities.

Quantitative Overview of Social Inequality in
Teresina

Social inequality in Teresina manifests across several key domains, including income,
education, housing, and healthcare. The following tables summarize the most recent available
data to provide a comparative snapshot of these disparities.

Income Inequality

Income inequality remains a significant challenge in Teresina. The Gini coefficient, a primary
measure of income distribution, indicates a high level of disparity, although there have been
fluctuations over the years.
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Note: The Gini coefficient ranges from 0 (perfect equality) to 1 (perfect inequality).

Educational Disparities

The educational landscape in Teresina is characterized by a stark divide between public and
private institutions and varying levels of access and quality across different age groups.
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Housing and Urban Infrastructure Inequality

Inadequate housing and disparities in urban infrastructure are prominent features of social
inequality in Teresina, with a significant portion of the population living in precarious conditions.
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Health Inequality

Access to and quality of healthcare services also reflect the broader social inequalities in

Teresina.
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Methodological Protocols of Key Data Sources

The quantitative data presented in this guide are primarily derived from studies and surveys
conducted by the Brazilian Institute of Geography and Statistics (IBGE) and other research
institutions. Understanding the methodologies employed is crucial for interpreting the data
accurately.

IBGE Demographic Census

The Demographic Census is the most comprehensive survey of the Brazilian population,
providing detailed information on demographics, housing, education, and income at the
municipal and intra-municipal levels.

o Data Collection: The census is conducted through face-to-face interviews with all households
in the national territory. Trained census takers use electronic data collection devices to
administer a standardized questionnaire. Two types of questionnaires are used: a basic one
for all households and a more detailed sample questionnaire for a statistically selected
subset of households.

o Sampling (for the sample questionnaire): The sample is selected through a stratified random
sampling process to ensure representativeness for various geographic and socio-economic
strata.

» Key Variables for Inequality Analysis: The census collects data on household income,
educational attainment of residents, housing characteristics (materials, access to sanitation,
water, and electricity), race/color, and employment status. This allows for the calculation of
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indicators such as the Gini coefficient, literacy rates, and housing deficit at a granular level,
including for specific neighborhoods (census tracts) within Teresina.

Continuous National Household Sample Survey (PNAD
Continua)

The PNAD Continua is a quarterly household survey that provides key information on the labor
force, income, and other socio-demographic characteristics for Brazil, its major regions, states,
and metropolitan areas, including Teresina.

Data Collection: Data is collected through interviews with residents of a rotating sample of
households. The interviews are conducted in person using portable data collection devices.
Each selected household is interviewed for five consecutive quarters to track changes over
time.

Sampling: The PNAD Continua employs a complex probabilistic sampling design in two or
three stages (depending on the municipality's characteristics), with stratification of the
primary sampling units. This ensures the statistical representativeness of the collected data.
For Teresina, the survey provides specific estimates.

Key Variables for Inequality Analysis: The survey gathers detailed information on all sources
of income, employment status, educational level, and demographic characteristics. It is a
primary source for tracking the Gini coefficient and other income inequality metrics between
census years.

Study on Educational Inequalities in Teresina (Nogueira
et al., published in SciELO)

This research aimed to understand the mechanisms producing educational inequalities in
Teresina.

e Methodology: The study employed a mixed-methods approach.

o Quantitative Data: Data was collected from the Prova Brasil (a national assessment of
basic education), the School Census, and a specific survey administered to students. A

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b1222245?utm_src=pdf-body
https://www.benchchem.com/product/b1222245?utm_src=pdf-body
https://www.benchchem.com/product/b1222245?utm_src=pdf-body
https://www.benchchem.com/product/b1222245?utm_src=pdf-body
https://www.benchchem.com/product/b1222245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Social Vulnerability Index for Teresina (IVS-T) was created based on census data to
analyze socio-spatial inequalities.

o Qualitative Data: The research included interviews with education officials, school
principals, and parents, as well as case studies of selected schools.

e Analysis: The quantitative data was used to compare student performance across different
school networks (public vs. private, state vs. municipal) and geographic areas with varying
levels of social vulnerability. The qualitative data provided context and in-depth
understanding of the processes behind the observed quantitative differences.

Determinants of Social Inequality in Teresina:
Visualizing the Pathways

The social inequality observed in Teresina is not the result of a single factor but rather a
complex interplay of historical, social, economic, and political determinants. The following
diagrams, created using the DOT language, illustrate the key logical relationships and signaling
pathways that perpetuate these disparities.

The Cycle of Educational Inequality

Educational inequality in Teresina is a significant driver of broader social disparities. It is
perpetuated by a cycle involving the school system's structure and socio-economic factors.

Click to download full resolution via product page

The Vicious Cycle of Educational Disadvantage in Teresina.

Socio-Spatial Segregation and Access to Opportunities
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The urban development of Teresina has led to a concentration of poverty in peripheral areas,
creating a feedback loop of limited access to essential services and opportunities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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